Cas no 1393570-78-9 (Ethyl 5-amino-6-chloropyrimidine-4-carboxylate)
1393570-78-9 structure
Product Name:Ethyl 5-amino-6-chloropyrimidine-4-carboxylate
CAS No:1393570-78-9
MF:C7H8ClN3O2
MW:201.610320091248
CID:5684883
PubChem ID:72218419
Update Time:2024-11-07
Ethyl 5-amino-6-chloropyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-AMINO-6-CHLOROPYRIMIDINE-4-CARBOXYLATE
- AB85265
- 1393570-78-9
- AKOS037652040
- 181905
- 4-Pyrimidinecarboxylic acid, 5-amino-6-chloro-, ethyl ester
- Ethyl 5-amino-6-chloropyrimidine-4-carboxylate
-
- Inchi: 1S/C7H8ClN3O2/c1-2-13-7(12)5-4(9)6(8)11-3-10-5/h3H,2,9H2,1H3
- InChI Key: QTCMXUDNAULOTH-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(=O)OCC)=NC=N1)N
Computed Properties
- Exact Mass: 201.0305042g/mol
- Monoisotopic Mass: 201.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.395±0.06 g/cm3(Predicted)
- Boiling Point: 326.4±37.0 °C(Predicted)
- pka: -1.70±0.26(Predicted)
Ethyl 5-amino-6-chloropyrimidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemShuttle | 181905-250mg |
ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 95% | 250mg |
$392.00 | 2025-07-04 | |
| ChemShuttle | 181905-500mg |
ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 95% | 500mg |
$784.00 | 2025-07-04 | |
| ChemShuttle | 181905-1g |
ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 95% | 1g |
$980.00 | 2025-07-04 | |
| ChemShuttle | 181905-5g |
ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 95% | 5g |
$2980.00 | 2025-07-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1682027-250mg |
Ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 98% | 250mg |
¥4510.00 | 2025-07-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1682027-500mg |
Ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 98% | 500mg |
¥11277.00 | 2025-07-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1682027-1g |
Ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 98% | 1g |
¥14101.00 | 2025-07-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1682027-5g |
Ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | 98% | 5g |
¥41140.00 | 2025-07-04 | |
| Key Organics Ltd | CS-2751-0.25g |
ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | >95% | 0.25g |
£579.00 | 2025-07-04 | |
| Key Organics Ltd | CS-2751-0.5g |
ethyl 5-amino-6-chloropyrimidine-4-carboxylate |
1393570-78-9 | >95% | 0.5g |
£1022.00 | 2025-07-04 |
Ethyl 5-amino-6-chloropyrimidine-4-carboxylate Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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